Cas no 531-44-2 (Scopolin)

Scopolin structure

Product Name:Scopolin

CAS No:531-44-2

MF:C₁₆H₁₈O₉

MW:354.308725833893

CID:95043

PubChem ID:439514

Update Time:2025-04-18

Scopolin Chemical and Physical Properties

Names and Identifiers

- scopolin
- 6-methoxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-chromen-2-one
- Scopoletin 7-glucoside
- Scopoletin 7-O-Glucoside
- CPD-678
- Murrayin
- Scopoletin glucoside
- 7-Hydroxy 6-methoxycoumarin 7-glucoside
- Scopoloside
- 6-Methoxy-7-(beta-D-glucopyranosyloxy)coumarin
- 6-Methoxycoumarin 7-O-beta-D-glucoside
- 7-(beta-D-Glucopyranosyloxy)-6-methoxycoumarin
- 7-(beta-D-Glucopyranosyloxy)-6-methoxy-2H-1-benzopyran-2-one
- [ "Scopoletin glucoside" ]
- 7beta-D-Glucopyranosyloxy-6-methoxycumarin
- 1Y49270PY8
- 6-methoxy-2-oxo-2H-chromen-7-yl beta-D-glucopyranoside
- Scopolin (8CI)
- 6-methoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
- BDBM50428428
- W1273
- C01527
- 2H-1-Benzopyran-2-one, 7-(beta-D-glucopyranosy
- CHEBI:16065
- NSC 404560
- 7-O-.BETA.-GLUCOPYRANOSYLSCOPOLETIN
- 2H-1-Benzopyran-2-one, 7-(.beta.-D-glucopyranosyloxy)-6-methoxy-
- 7-(.BETA.-D-GLUCOPYRANOSYLOXY)-6-METHOXYCOUMARIN
- CHEMBL225024
- SCHEMBL1674804
- 7-O-beta-GLUCOPYRANOSYLSCOPOLETIN
- NSC-404560
- 531-44-2
- 1ST159035
- UNII-1Y49270PY8
- AKOS032962035
- 6-METHOXY-7-(.BETA.-D-GLUCOPYRANOSYLOXY)COUMARIN
- MFCD02259444
- 7-(beta-D-glucopyranosoyloxy)-6-methoxy-2H-1-benzopyran-2-one
- FT-0688307
- CS-0008900
- SCOPOLETIN 7-O-.BETA.-D-GLUCOPYRANOSIDE
- 2H-1-Benzopyran-2-one, 7-(beta-D-glucopyranosyloxy)-6-methoxy-
- AC-34148
- s3262
- DTXSID20967621
- HY-N0341
- SCOPOLETIN 7-O-beta-D-GLUCOPYRANOSIDE
- SCOPOLIN [MI]
- Q15426984
- MS-25509
- 6-METHOXYCOUMARIN 7-O-.BETA.-D-GLUCOSIDE
- NSC404560
- SCHEMBL14296928
- 6-methoxy-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one
- CHEBI:182227
- DA-67495
- 2H-1-Benzopyran-2-one, 7-(ss-D-glucopyranosyloxy)-6-methoxy-; Scopolin (6CI,7CI,8CI); 6-Methoxy-7-(ss-D-glucopyranosyloxy)coumarin; 6-Methoxycoumarin 7-O-ss-D-glucoside; 7-(ss-D-Glucopyranosyloxy)-6-methoxy-2H-1-benzopyran-2-one; 7-(ss-D-Glucopyranosyloxy)-6-m
- Scopolin
- MDL： MFCD02259444
- Inchi： 1S/C16H18O9/c1-22-9-4-7-2-3-12(18)23-8(7)5-10(9)24-16-15(21)14(20)13(19)11(6-17)25-16/h2-5,11,13-17,19-21H,6H2,1H3/t11-,13-,14+,15-,16-/m1/s1
- InChI Key： SGTCGCCQZOUMJJ-YMILTQATSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C2C(C=CC(=O)O2)=CC=1OC

Computed Properties

Exact Mass: 354.09500
Monoisotopic Mass: 354.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 510
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 135
Molecular Weight: 354.31

Experimental Properties

Color/Form: C16H18O9
Density: 1.552
Melting Point: 217 ºC
Boiling Point: 650.2°Cat760mmHg
Flash Point: 241.5°C
Refractive Index: 1.639
PSA: 138.82000
LogP: -1.01970
Vapor Pressure: No data available

Scopolin Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Scopolin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N0341-10mg	Scopolin	531-44-2	99.93%	10mg	￥500	2024-07-20
ChemFaces	CFN98887-20mg	Scopolin	531-44-2	>=98%	20mg	$168	2021-07-22
S e l l e c k ZHONG GUO	S3262-1mg	Scopolin	531-44-2		1mg	¥1070.54	2023-09-15
ChemScence	CS-0008900-10mg	Scopolin	531-44-2	99.46%	10mg	$235.0	2022-04-27
DC Chemicals	DCD-062-20 mg	Scopolin	531-44-2	>98%, Standard References Grade	20mg	$280.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	UT442-20mg	Scopolin	531-44-2	HPLC≥95+%	20mg	1123CNY	2021-05-08
ChemFaces	CFN98887-20mg	Scopolin	531-44-2	>=98%	20mg	$80	2023-09-19
MedChemExpress	HY-N0341-10mM*1mLinDMSO	Scopolin	531-44-2	99.46%	10mM*1mLinDMSO	￥2590	2023-07-25
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL82649-10MG	Scopolin	531-44-2		10mg	¥5303.89	2023-10-14
Chengdu Biopurify Phytochemicals Ltd	BP1276-100mg	Scopolin	531-44-2	98%	100mg	$320	2023-09-20

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(CAS:531-44-2)Scopolin

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